Cas no 2580096-46-2 (rac-(1R,2R)-2-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid hydrochloride, trans)

• Product Name: rac-(1R,2R)-2-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid hydrochloride, trans
• CAS No: 2580096-46-2
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD33020248
• CID: 5656863
• PubChem ID: 155858649
• Update Time: 2025-05-19

rac-(1R,2R)-2-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(1-methyl-1H-imidazol-2-yl)-, hydrochloride (1:1), (1R,2R)-
• (1R,2R)-2-(1-Methylimidazol-2-yl)cyclopropane-1-carboxylic acid;hydrochloride
• EN300-27708376
• rac-(1R,2R)-2-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid hydrochloride
• 2580096-46-2
• rac-(1R,2R)-2-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid hydrochloride, trans

• MDL： MFCD33020248
• Inchi： 1S/C8H10N2O2.ClH/c1-10-3-2-9-7(10)5-4-6(5)8(11)12;/h2-3,5-6H,4H2,1H3,(H,11,12);1H/t5-,6-;/m1./s1
• InChI Key： XTAHWGFQMCLNCB-KGZKBUQUSA-N
• SMILES： Cl.OC([C@@H]1C[C@H]1C1=NC=CN1C)=O

Computed Properties

• Exact Mass: 202.0509053g/mol
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,2R)-2-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid hydrochloride, trans

Compound CAS No. 2580096-46-2: rac-(1R,2R)-2-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid hydrochloride, trans

The compound with CAS No. 2580096-46-2, known as rac-(1R,2R)-2-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid hydrochloride, trans, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a cyclopropane ring with an imidazole moiety and a carboxylic acid group. The stereochemistry of the molecule, specifically the (1R,2R) configuration, plays a crucial role in its properties and potential applications.

Recent studies have highlighted the importance of this compound in drug discovery efforts. The imidazole ring is a well-known heterocyclic structure that contributes to various biological activities, including antifungal and anticancer properties. The cyclopropane ring, on the other hand, introduces strain and unique electronic properties that can enhance the molecule's reactivity and binding affinity to target proteins. This combination makes rac-(1R,2R)-2-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid hydrochloride, trans a promising candidate for developing novel therapeutic agents.

One of the most intriguing aspects of this compound is its stereochemistry. The trans configuration of the substituents on the cyclopropane ring influences the molecule's conformational flexibility and stability. Researchers have employed advanced computational methods, such as molecular dynamics simulations and quantum mechanics calculations, to study the conformational preferences of this compound. These studies have provided valuable insights into how the stereochemistry affects the molecule's interactions with biological targets.

In terms of synthesis, rac-(1R,2R)-2-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid hydrochloride, trans can be prepared through a variety of routes. One common approach involves the cyclopropanation of an imidazole derivative using transition metal catalysts or other reagents that promote [2+1] cycloaddition reactions. The hydrochloride salt form is typically obtained by protonating the carboxylic acid group under acidic conditions.

The physical properties of this compound are also worth noting. Its solubility in various solvents has been extensively studied to optimize its bioavailability for pharmacological applications. Additionally, spectroscopic techniques such as NMR and IR have been used to confirm its structure and purity. These analyses are essential for ensuring the reliability of experimental results in subsequent studies.

Recent research has focused on evaluating the biological activity of rac-(1R,2R)-2-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid hydrochloride, trans. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways. For example, studies have shown that this compound exhibits moderate inhibitory activity against kinases associated with cancer cell proliferation.

Moreover, computational modeling has been employed to predict the binding modes of this compound to its target proteins. These models provide valuable information about how the stereochemistry and functional groups contribute to binding affinity and selectivity. Such insights are critical for guiding further optimization of the molecule to enhance its therapeutic potential.

In conclusion, rac-(1R,2R)-2-(1-methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid hydrochloride, trans is a versatile compound with significant potential in drug discovery and development. Its unique structure, stereochemistry-dependent properties, and promising biological activity make it a subject of ongoing research interest. As new findings emerge from both experimental and computational studies, this compound continues to shed light on innovative strategies for addressing complex biomedical challenges.